N-(4-chloro-1,3-benzothiazol-2-yl)-5-nitro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-2-yl)-5-nitro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C16H8ClN3O3S2/c17-10-2-1-3-12-14(10)18-16(25-12)19-15(21)13-7-8-6-9(20(22)23)4-5-11(8)24-13/h1-7H,(H,18,19,21)
• InChI Key: CJVZZMQSVKVLEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Cl)N=C(S2)NC(=O)C3=CC4=C(S3)C=CC(=C4)[N+](=O)[O-]
• Molecular Formula: C16H8ClN3O3S2
• Molecular Weight: 389.8 g/mol

Description

N-(4-chloro-1,3-benzothiazol-2-yl)-5-nitro-1-benzothiophene-2-carboxamide, also known as NBTC, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Antitumor Agents

Research has demonstrated the synthesis of benzothiazole derivatives, including structures similar to N-(4-chloro-1,3-benzothiazol-2-yl)-5-nitro-1-benzothiophene-2-carboxamide, showing selective cytotoxicity against tumorigenic cell lines. These compounds have been evaluated for their in vivo inhibitory effects on tumor growth, highlighting their potential as potent antitumor agents (Yoshida et al., 2005).

Coordination Networks

In another study, the combination of tetrazolate-yl acylamide tectons with cadmium dichloride led to the formation of crystalline coordination networks. These networks exhibited chiral space groups and significant second harmonic generation (SHG) efficiencies, suggesting their potential applications in the field of nonlinear optics (Liao et al., 2013).

Metal Complexes with Therapeutic Uses

The synthesis and characterization of new benzothiazole-derived Schiff bases metal complexes have been explored, highlighting their potential therapeutic uses. These complexes were characterized by various spectroscopic methods and X-ray techniques, indicating the versatility of benzothiazole derivatives in forming complexes with potential applications in medicine and pharmacology (Mahmood et al., 2021).